![molecular formula C15H14N4O2 B300974 (5Z)-5-{[2,5-dimethyl-1-(pyridin-3-yl)-1H-pyrrol-3-yl]methylidene}imidazolidine-2,4-dione](/img/structure/B300974.png)
(5Z)-5-{[2,5-dimethyl-1-(pyridin-3-yl)-1H-pyrrol-3-yl]methylidene}imidazolidine-2,4-dione
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Overview
Description
(5Z)-5-{[2,5-dimethyl-1-(pyridin-3-yl)-1H-pyrrol-3-yl]methylidene}imidazolidine-2,4-dione is a chemical compound that belongs to the class of pyrrole-based compounds. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science.
Mechanism of Action
The mechanism of action of ((5Z)-5-{[2,5-dimethyl-1-(pyridin-3-yl)-1H-pyrrol-3-yl]methylidene}imidazolidine-2,4-dione)-5-{[2,5-dimethyl-1-(pyridin-3-yl)-1H-pyrrol-3-yl]methylidene}imidazolidine-2,4-dione is not fully understood. However, it has been suggested that the compound exerts its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and blocking the cell cycle. The compound has also been shown to inhibit the growth of bacteria and fungi by disrupting cell membrane integrity.
Biochemical and Physiological Effects:
(this compound)-5-{[2,5-dimethyl-1-(pyridin-3-yl)-1H-pyrrol-3-yl]methylidene}imidazolidine-2,4-dione has been shown to have several biochemical and physiological effects. It has been shown to induce oxidative stress, which may contribute to its anticancer activity. The compound has also been shown to inhibit the activity of enzymes involved in bacterial and fungal cell wall synthesis, leading to cell death. In addition, (this compound)-5-{[2,5-dimethyl-1-(pyridin-3-yl)-1H-pyrrol-3-yl]methylidene}imidazolidine-2,4-dione has been shown to exhibit fluorescent properties, making it a potential imaging agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of ((5Z)-5-{[2,5-dimethyl-1-(pyridin-3-yl)-1H-pyrrol-3-yl]methylidene}imidazolidine-2,4-dione)-5-{[2,5-dimethyl-1-(pyridin-3-yl)-1H-pyrrol-3-yl]methylidene}imidazolidine-2,4-dione is its potential as a versatile compound with various applications in medicinal chemistry, biochemistry, and materials science. However, the compound has some limitations in lab experiments, including its low solubility in water and limited stability under certain conditions.
Future Directions
There are several future directions for the study of ((5Z)-5-{[2,5-dimethyl-1-(pyridin-3-yl)-1H-pyrrol-3-yl]methylidene}imidazolidine-2,4-dione)-5-{[2,5-dimethyl-1-(pyridin-3-yl)-1H-pyrrol-3-yl]methylidene}imidazolidine-2,4-dione. One potential area of research is the optimization of the synthesis method to improve the yield and purity of the product. Another area of research is the investigation of the compound's potential as a fluorescent probe for imaging applications. In addition, further studies are needed to fully understand the mechanism of action of the compound and its potential as an anticancer, antibacterial, and antifungal agent.
Synthesis Methods
The synthesis of ((5Z)-5-{[2,5-dimethyl-1-(pyridin-3-yl)-1H-pyrrol-3-yl]methylidene}imidazolidine-2,4-dione)-5-{[2,5-dimethyl-1-(pyridin-3-yl)-1H-pyrrol-3-yl]methylidene}imidazolidine-2,4-dione involves the reaction of pyrrole, 3-acetyl-2,5-dimethylpyridine, and imidazole-2,4-dione in the presence of a catalyst. The reaction proceeds through a series of intermediate steps, including the formation of a Schiff base and subsequent cyclization to form the final product. The synthesis method has been optimized to yield high purity and high yield of the product.
Scientific Research Applications
((5Z)-5-{[2,5-dimethyl-1-(pyridin-3-yl)-1H-pyrrol-3-yl]methylidene}imidazolidine-2,4-dione)-5-{[2,5-dimethyl-1-(pyridin-3-yl)-1H-pyrrol-3-yl]methylidene}imidazolidine-2,4-dione has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit significant anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The compound has also been investigated for its potential as an antibacterial and antifungal agent. In addition, (this compound)-5-{[2,5-dimethyl-1-(pyridin-3-yl)-1H-pyrrol-3-yl]methylidene}imidazolidine-2,4-dione has been studied for its potential as a fluorescent probe for imaging applications.
properties
Molecular Formula |
C15H14N4O2 |
---|---|
Molecular Weight |
282.3 g/mol |
IUPAC Name |
(5Z)-5-[(2,5-dimethyl-1-pyridin-3-ylpyrrol-3-yl)methylidene]imidazolidine-2,4-dione |
InChI |
InChI=1S/C15H14N4O2/c1-9-6-11(7-13-14(20)18-15(21)17-13)10(2)19(9)12-4-3-5-16-8-12/h3-8H,1-2H3,(H2,17,18,20,21)/b13-7- |
InChI Key |
WTDRTWDLEWGWSV-QPEQYQDCSA-N |
Isomeric SMILES |
CC1=CC(=C(N1C2=CN=CC=C2)C)/C=C\3/C(=O)NC(=O)N3 |
SMILES |
CC1=CC(=C(N1C2=CN=CC=C2)C)C=C3C(=O)NC(=O)N3 |
Canonical SMILES |
CC1=CC(=C(N1C2=CN=CC=C2)C)C=C3C(=O)NC(=O)N3 |
solubility |
40.2 [ug/mL] |
Origin of Product |
United States |
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